Cas no 50920-47-3 (1-Ethyl-5-methyl-4-nitro-1H-pyrazole-3-carboxylic acid)

1-Ethyl-5-methyl-4-nitro-1H-pyrazole-3-carboxylic acid structure
50920-47-3 structure
Product Name:1-Ethyl-5-methyl-4-nitro-1H-pyrazole-3-carboxylic acid
CAS No:50920-47-3
MF:C7H9N3O4
MW:199.164061307907
CID:1092614
PubChem ID:10330375
Update Time:2025-04-20

1-Ethyl-5-methyl-4-nitro-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Ethyl-5-methyl-4-nitro-1H-pyrazole-3-carboxylic acid
    • 1-ethyl-5-methyl-4-nitropyrazole-3-carboxylic acid
    • 1-Ethyl-5-methyl-4-nitro-1H-pyrazole-3-carboxylicacid
    • 50920-47-3
    • DTXSID001207732
    • Inchi: 1S/C7H9N3O4/c1-3-9-4(2)6(10(13)14)5(8-9)7(11)12/h3H2,1-2H3,(H,11,12)
    • InChI Key: FVAMWYRRWJUYMO-UHFFFAOYSA-N
    • SMILES: OC(C1C(=C(C)N(CC)N=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 199.05930578g/mol
  • Monoisotopic Mass: 199.05930578g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 101Ų

1-Ethyl-5-methyl-4-nitro-1H-pyrazole-3-carboxylic acid Pricemore >>

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